Cas no 2137883-23-7 (Carbamic acid, N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137883-23-7
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5293339
• Update Time: 2025-05-20

Carbamic acid, N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16N2O3S/c1-7(8(14)9-12-5-6-17-9)13-10(15)16-11(2,3)4/h5-7H,1-4H3,(H,13,15)
• InChI Key： VWXDVXFWCIEYFP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(=O)C1=NC=CS1

Additional information on Carbamic acid, N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-Methyl-2-Oxo-2-(2-Thiazolyl)Ethyl], 1,1-Dimethylethyl Ester

Carbamic acid is a versatile compound with a wide range of applications in organic chemistry and pharmaceuticals. The compound N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl] is a derivative of carbamic acid that has gained significant attention due to its unique structural features and potential biological activities. This compound is further modified as the 1,1-dimethylethyl ester, which enhances its stability and solubility properties.

The CAS number 2137883-23-7 uniquely identifies this compound in chemical databases, making it easier for researchers and industries to reference and track its properties and applications. Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl] derivatives have been explored for their ability to inhibit specific enzymes involved in inflammatory pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, a key enzyme associated with inflammation and pain.

The 1,1-dimethylethyl ester group plays a crucial role in modulating the pharmacokinetic properties of the compound. This ester group improves the compound's bioavailability by enhancing its absorption and reducing its degradation in the gastrointestinal tract. Such modifications are critical in drug development to ensure that the active ingredient reaches its target site effectively.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl] carbamic acid derivatives. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve yield, aligning with green chemistry principles.

In terms of applications, carbamic acid derivatives are widely used as intermediates in the synthesis of more complex molecules. For example, they serve as building blocks for peptide synthesis and can be incorporated into larger frameworks to create bioactive compounds with tailored functionalities.

The integration of thiazole rings into organic molecules has been shown to enhance their pharmacological properties due to the ring's ability to participate in hydrogen bonding and π-interactions. This makes N-[1-methyl-2-oxo-2-(2-thiazolyl)ethyl] carbamic acid derivatives valuable candidates for drug design.

Furthermore, computational studies using molecular docking have revealed that this compound has potential binding affinities for various therapeutic targets, including kinases and proteases. These findings underscore its potential role in treating conditions such as arthritis, cancer, and neurodegenerative diseases.

The development of carbamic acid derivatives continues to be an active area of research, driven by their versatility and promising biological profiles. As new synthetic methods emerge and computational tools advance, it is anticipated that these compounds will play an increasingly important role in drug discovery and development.